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The following table summarizes the key in vitro and in vivo pharmacological and analytical data available for

Irsenontrine.

Aspect Description Context /| Model

PDE?9 Inhibition >1,800-fold selectivity over other PDEs In vitro binding/selectivity
[1] assay

cGMP Elevation Significant increase in intracellular cGMP In vitro rat cortical primary
levels [1] neurons

Downstream Effect Phosphorylation of AMPA receptor In vitro, following cGMP
subunit GIuA1 [1] elevation

LC-MS/IMS Assay 2 ng/mL [2] Human plasma, urine, and

(LLOQ) CSF

Chromatographic Run 4 minutes [2] Reverse-phase LC-MS/MS

Time method

Described In Vitro Experimental Workflow

The search results describe a sequence of investigations into Irsenontrine's mechanism of action, which

moves from in vitro to in vivo models. The core in vitro findings are part of the following logical flow:
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Experimental Protocol Outlines

While the search results do not provide step-by-step laboratory manuals, they outline the core methodologies

used in the key experiments.

Protocol for Detecting cGMP Elevation & GluA1 Phosphorylation
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This protocol is inferred from the described study objectives and outcomes [1].

¢ Primary Cell Culture: Use rat cortical primary neurons.
e Treatment: Apply Irsenontrine to the culture medium. The specific concentrations and exposure times
used in the study are not detailed in the provided excerpts.
e Cell Lysis and Analysis:
o c¢cGMP Measurement: Quantify intracellular cGMP levels using a suitable method, such as an
Enzyme-Linked Immunosorbent Assay (ELISA).
o GluAl Phosphorylation Detection: Analyze cell lysates via Western Blot using phospho-
specific antibodies against the GIuAl subunit of the AMPA receptor to confirm phosphorylation.

Protocol for LC-MS/MS Bioanalytical Assay

A detailed LC-MS/MS method for quantifying Irsenontrine in biological matrices is described [2]. The key

parameters are summarized below.

e Sample Preparation: Protein precipitation with methanol.

o Sample Volume: 50 pL of plasma or CSF.

o Internal Standard: Irsenontrine-d3 (deuterated stable isotope).
¢ Liquid Chromatography:

o Column: Reverse-phase (Cortecs C18+, 2.7 um, 2.1 x 50 mm).
Mobile Phase: (A) 0.1% Formic acid in water; (B) Acetonitrile-Methanol (1:1, v/v).
Gradient: ~58% B (plasma) or ~52% B (urine/CSF) for 1.3 min, ramping to 100% B.
Run Time: 4.0 minutes.
e Mass Spectrometry:

o lonization: Electrospray lonization (ESI), positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM).

o Transition: m/z 391.3 - 321.1 for Irsenontrine.

[e]

o

(e]

Application Notes for Researchers

¢ Mechanism of Action: The proposed cognitive-enhancing effect of Irsenontrine is linked to a
sequential pathway: PDE9 inhibition — increased cGMP - GluAl phosphorylation — enhanced
synaptic plasticity — improved memory [1]. This pathway is consistent with known NO/cGMP/PKG
signaling.

e Target Engagement Biomarker: The LC-MS/MS protocol allows for precise measurement of drug
levels in plasma and, crucially, in cerebrospinal fluid (CSF), which is vital for confirming central
target engagement [2].
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¢ Clinical Translation Context: It is important to note that while Irsenontrine demonstrated promising
preclinical results and successfully elevated cGMP in human CSF in clinical trials, a Phase I/l
clinical trial in Dementia with Lewy Bodies (DLB) did not meet its primary endpoints [3]. This
highlights the challenge of translating positive in vitro and mechanistic findings into clinical efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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